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Cr-Doped Titanium Dioxide: A Superior
Photocatalyst to Pure TiO2

A comprehensive analysis of experimental data reveals that chromium (Cr)-doped titanium
dioxide (TiO2) exhibits significantly enhanced photocatalytic efficiency compared to its undoped
counterpart. The introduction of chromium into the TiO2 lattice leads to favorable structural and
electronic modifications, resulting in improved performance in the degradation of organic
pollutants under UV and visible light irradiation.

The enhanced photocatalytic activity of Cr-doped TiO2 is attributed to several factors. Doping
with chromium can narrow the band gap of TiO2, allowing it to absorb a broader spectrum of
light, including visible light.[1] This increased light absorption leads to the generation of more
electron-hole pairs, which are the primary drivers of the photocatalytic process. Furthermore,
the Cr3+ ions can act as trapping sites for photogenerated electrons, which suppresses the
recombination of electron-hole pairs and increases the lifetime of charge carriers, thereby
providing more opportunity for them to participate in redox reactions.[1][2]
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Quantitative Comparison of Photocatalytic
Performance

The following table summarizes key performance indicators from various studies, highlighting
the superior photocatalytic capabilities of Cr-doped TiO2 over pure TiO2.

. Cr-Doped Light
Parameter Pure TiO2 . Pollutant Reference
TiO2 Source
Degradation p-
o 50.23 +3.12 66.51+2.14 uv [3]
Efficiency (%) Chlorophenol
4128+211 54194275 uv [4]
Chlorophenol
Pseudo-first-
order rate p-
0.0075 0.0122 uv [31[4]
constant Chlorophenol
(min—1)
Band Gap Decreases
~3.2 . : - - [5]
(eV) with doping
Crystallite
_ 26.97 24.33 - - [4]
Size (nm)
17.38 (1 wt%
69.55 - - [6]
Cn)
Specific
88.05 (1 wt%
Surface Area 22.01 c - - [6]
r
(m?/g)
63.9 - - [7]

Experimental Protocols

The synthesis of Cr-doped TiO2 and the evaluation of its photocatalytic activity are crucial for
validating its performance. Below are detailed methodologies for these key experiments.
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Synthesis of Cr-Doped TiO2 via Sol-Gel Method

This method is widely used for the synthesis of both pure and doped TiO2 nanopatrticles.

Materials:

Titanium isopropoxide (TTIP) as the titanium precursor.[3][4]

Chromium nitrate [Cr(NO3)3-9H20] as the chromium source.[3][4]

Ethanol as the solvent.[3][4]

Nitric acid to control the pH.[3][4]

Deionized water.[3][4]

Procedure:

A solution of TTIP is prepared in ethanol.[4]

e This solution is added dropwise to deionized water under vigorous stirring. The pH of the
mixture is maintained at approximately 2.0 by adding nitric acid.[4]

» A specific amount of chromium nitrate solution is added to the mixture to achieve the desired
doping concentration.[4]

e The resulting sol is heated to evaporate the solvent and then dried in an oven to obtain a gel.

[4]

» Finally, the gel is calcined at a high temperature (e.g., 400°C) for several hours to obtain the
Cr-doped TiO2 powder.[4]

Photocatalytic Degradation of Organic Pollutants

This protocol outlines the general procedure for assessing the photocatalytic efficiency of the
synthesized materials.

Materials and Equipment:
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Pure and Cr-doped TiO2 photocatalysts.[8]

A model organic pollutant (e.g., p-chlorophenol, methylene blue).[4][7]

A photocatalytic reactor with a UV or visible light source.[9]

A UV-Vis spectrophotometer to measure the pollutant concentration.[9]

Procedure:

A suspension of the photocatalyst in an aqueous solution of the organic pollutant is
prepared.[8]

e The suspension is stirred in the dark for a period to ensure adsorption-desorption equilibrium
is reached.

e The light source is then turned on to initiate the photocatalytic reaction.[9]

 Aliquots of the suspension are withdrawn at regular time intervals and centrifuged to remove
the photocatalyst particles.[10]

e The concentration of the organic pollutant in the supernatant is measured using a UV-Vis
spectrophotometer.[10]

e The degradation efficiency is calculated based on the change in the pollutant's concentration
over time.[11]

Visualizing the Enhanced Photocatalytic Mechanism

The following diagram illustrates the mechanism by which Cr-doping enhances the
photocatalytic activity of TiO2.
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Caption: Enhanced photocatalytic mechanism of Cr-doped TiO2.
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In conclusion, the doping of TiO2 with chromium presents a viable strategy for enhancing its
photocatalytic performance. The resulting material exhibits a reduced band gap, increased light
absorption, and improved charge separation, all of which contribute to its superior efficiency in
the degradation of organic pollutants compared to pure TiO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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